Cas no 1378706-15-0 (5-Fluoro-2-methylisoindolin-1-one)

• Product Name: 5-Fluoro-2-methylisoindolin-1-one
• CAS No: 1378706-15-0
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1091438
• PubChem ID: 72207215
• Update Time: 2025-05-17

5-Fluoro-2-methylisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylisoindolin-1-one
• 5-fluoro-2-methyl-3H-isoindol-1-one
• EN300-790896
• 5-fluoro-2-methyl-2,3-dihydro-1H-isoindol-1-one
• SB64964
• 1378706-15-0
• 1H-Isoindol-1-one, 5-fluoro-2,3-dihydro-2-methyl-
• SCHEMBL17519979

• Inchi： 1S/C9H8FNO/c1-11-5-6-4-7(10)2-3-8(6)9(11)12/h2-4H,5H2,1H3
• InChI Key： KIBXTNBHHWRGJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N(C)CC=2C=1)=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-Fluoro-2-methylisoindolin-1-one

Introduction to 5-Fluoro-2-methylisoindolin-1-one (CAS No. 1378706-15-0)

5-Fluoro-2-methylisoindolin-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1378706-15-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom and a methyl group at specific positions in its isoindoline backbone imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The fluorine substituent at the 5-position of the isoindoline ring is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the case of 5-Fluoro-2-methylisoindolin-1-one, the electron-withdrawing nature of fluorine influences the electronic distribution of the molecule, which can be exploited to fine-tune its interactions with biological targets. This feature has been extensively studied in the context of developing kinase inhibitors, anticancer agents, and other therapeutic compounds where precise molecular recognition is crucial.

The methyl group at the 2-position further contributes to the complexity and functionality of this compound. Methyl groups can serve as steric anchors, influencing both the conformational flexibility and the spatial orientation of the molecule when bound to a receptor. This aspect is particularly relevant in designing molecules that require specific alignment within a binding pocket, such as those targeting protein-protein interactions or enzyme active sites. The combination of these two substituents in 5-Fluoro-2-methylisoindolin-1-one creates a versatile platform for structural modifications, enabling researchers to explore a wide range of pharmacological activities.

Recent advancements in computational chemistry and molecular modeling have allowed for a deeper understanding of how modifications in 5-Fluoro-2-methylisoindolin-1-one can impact its biological behavior. Studies have demonstrated that subtle changes in the substitution pattern can lead to significant alterations in potency, selectivity, and pharmacokinetic properties. For instance, computational studies have highlighted the role of fluorine in enhancing binding interactions with certain enzymes by increasing electrostatic complementarity and van der Waals contacts. Similarly, the methyl group has been shown to stabilize certain conformations that are more favorable for binding.

The pharmaceutical industry has been particularly interested in isoindoline derivatives due to their broad spectrum of biological activities. 5-Fluoro-2-methylisoindolin-1-one has been investigated as a potential intermediate in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. Its structural framework allows for easy functionalization at multiple sites, enabling the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) campaigns have utilized this compound as a starting point to identify novel lead structures that exhibit promising biological activity.

In terms of synthetic methodologies, 5-Fluoro-2-methylisoindolin-1-one serves as an important building block for constructing more complex molecules. The presence of the carbonyl group at the 1-position provides a reactive site for condensation reactions, while the nitrogen atoms in the isoindoline ring can participate in various cyclization processes. Advances in transition metal-catalyzed reactions have further expanded the synthetic possibilities for this compound, allowing for efficient introduction of diverse functional groups without compromising yield or purity.

The role of fluorinated isoindolines in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous clinical candidates that are currently under development or already on the market. The ability to fine-tune electronic properties through fluorination has led to improved drug-like characteristics, including enhanced solubility and reduced metabolic degradation. As research continues to uncover new therapeutic targets, compounds like 5-Fluoro-2-methylisoindolin-1-one will remain indispensable tools for drug discovery and development.

Looking ahead, future research directions may focus on exploring alternative synthetic routes to 5-Fluoro-2-methylisoindolin-1-one that are more sustainable and scalable. Green chemistry principles are increasingly being applied to pharmaceutical synthesis, aiming to reduce waste and energy consumption without compromising efficiency. Additionally, there may be opportunities to investigate novel derivatives that exhibit enhanced selectivity or reduced side effects by leveraging computational predictions and experimental validation.

In conclusion,5-Fluoro-2-methylisoindolin-1-one (CAS No. 1378706-15-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.